Cas no 1542897-59-5 (5-(5-Chloro-2-fluorophenyl)-1-methyl-1H-pyrazol-4-amine)

5-(5-Chloro-2-fluorophenyl)-1-methyl-1H-pyrazol-4-amine is a heterocyclic compound featuring a pyrazole core substituted with a chloro-fluorophenyl group and an amine functionality. This structure imparts versatility in synthetic applications, particularly as an intermediate in pharmaceutical and agrochemical research. The chloro and fluoro substituents enhance its reactivity and binding affinity, making it valuable for designing bioactive molecules. The methyl group at the 1-position improves stability, while the amine group offers a reactive site for further derivatization. Its well-defined chemical properties ensure consistent performance in coupling reactions and heterocyclic synthesis, supporting its use in developing targeted compounds with potential therapeutic or pesticidal activity.
5-(5-Chloro-2-fluorophenyl)-1-methyl-1H-pyrazol-4-amine structure
1542897-59-5 structure
Product Name:5-(5-Chloro-2-fluorophenyl)-1-methyl-1H-pyrazol-4-amine
CAS No:1542897-59-5
MF:C10H9ClFN3
MW:225.649964094162
CID:6252454
PubChem ID:83709385
Update Time:2025-05-28

5-(5-Chloro-2-fluorophenyl)-1-methyl-1H-pyrazol-4-amine Chemical and Physical Properties

Names and Identifiers

    • 5-(5-CHLORO-2-FLUOROPHENYL)-1-METHYL-1H-PYRAZOL-4-AMINE
    • EN300-737444
    • 1542897-59-5
    • 5-(5-Chloro-2-fluorophenyl)-1-methyl-1H-pyrazol-4-amine
    • Inchi: InChI=1S/C10H9ClFN3/c1-15-10(9(13)5-14-15)7-4-6(11)2-3-8(7)12/h2-5H,13H2,1H3
    • InChI Key: DGJBOOOICLQYCQ-UHFFFAOYSA-N
    • SMILES: ClC1=CC=C(C(=C1)C1=C(C=NN1C)N)F

Computed Properties

  • Exact Mass: 225.0469032g/mol
  • Monoisotopic Mass: 225.0469032g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 229
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 43.8Ų

5-(5-Chloro-2-fluorophenyl)-1-methyl-1H-pyrazol-4-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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